![molecular formula C23H25NO3 B1385324 4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline CAS No. 1040687-14-6](/img/structure/B1385324.png)
4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline
Overview
Description
4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline is a biochemical compound with the molecular formula C23H25NO3 and a molecular weight of 363.45 . It is used for proteomics research .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline are not detailed in the search results. The molecular weight is 363.45 and the molecular formula is C23H25NO3 .Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis process of compounds related to 4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline involves complex reactions and yields products with distinct characteristics. For instance, in a study, 2-Chloro-4-aminophenol was synthesized through high pressure hydrolysis and reduction reaction, followed by an addition reaction with perfluoro-vinyl-perfluoro-methyl ether, leading to a different aniline derivative with high yield and minimal environmental pollution (Wen Zi-qiang, 2007).
Application in Liquid Crystal Synthesis
- The derivatives of N-phenoxyethylanilines, similar in structure to 4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline, have been used in synthesizing liquid crystals. These studies involve investigating the vibrational, geometrical, and electronic properties of these compounds (Mirta Finazzi et al., 2003).
- Another research highlighted the development of new derivatives of 4-octyloxy-N-(4-substituted benzylidene) aniline, exhibiting stable smectic B and A phases, essential for liquid crystal applications (S. Miyajima et al., 1995).
Role in Multicomponent Synthesis
- The compound has potential applications in multicomponent synthesis, where it can be used to create complex molecules. An example of this is the synthesis of a new series of benzo[f]chromenes, which highlights the versatility of aniline derivatives in chemical reactions (S. Damavandi et al., 2012).
Electrochemical and Photovoltaic Applications
- A study on the electrochemical synthesis of novel polymers based on aniline derivatives in aqueous solution indicates potential applications in electronic and photovoltaic devices. The study focused on optimizing synthesis conditions for high conducting and porous polymers used in dye-sensitized solar cells (Leyla Shahhosseini et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-ethoxy-N-[[2-(2-phenoxyethoxy)phenyl]methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c1-2-25-22-14-12-20(13-15-22)24-18-19-8-6-7-11-23(19)27-17-16-26-21-9-4-3-5-10-21/h3-15,24H,2,16-18H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMHLWGMCYFQLKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NCC2=CC=CC=C2OCCOC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-N-[2-(2-phenoxyethoxy)benzyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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